Cas no 1804718-15-7 (2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804718-15-7
• MF: C₆H₂ClF₃N₂O₆S
• MW: 322.603089809418
• CID: 4815152
• Update Time: 2025-06-20

2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2ClF3N2O6S/c7-19(16,17)5-2(12(14)15)1-3(4(13)11-5)18-6(8,9)10/h1H,(H,11,13)
• InChI Key： MAFPRDJREVQJHN-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=C(C(N1)=O)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 596
• XLogP3: 1.4
• Topological Polar Surface Area: 127

Additional information on 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804718-15-7)

2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804718-15-7) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxyl group, a nitro group, a trifluoromethoxy moiety, and a sulfonyl chloride functional group. These functional groups contribute to its diverse reactivity and potential applications in the synthesis of complex molecules and drug candidates.

The hydroxyl group in 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride can participate in various chemical reactions, such as esterification, etherification, and oxidation. The nitro group provides electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The trifluoromethoxy moiety is known for its strong electron-withdrawing effect and lipophilicity, making it a valuable substituent in drug design for improving pharmacokinetic properties. The sulfonyl chloride functional group is highly reactive and can undergo nucleophilic substitution reactions, making it an excellent leaving group for the synthesis of sulfonamides and other derivatives.

Recent studies have highlighted the potential of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy. The researchers demonstrated that the unique combination of functional groups in this compound allowed for the efficient synthesis of highly selective kinase inhibitors with improved potency and reduced off-target effects.

In another study, published in Organic Letters in 2022, scientists investigated the use of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride in the preparation of novel antiviral agents. The compound was used to synthesize a series of sulfonamide derivatives that exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed the enhanced antiviral activity to the presence of the trifluoromethoxy group, which improved the lipophilicity and cell permeability of the compounds.

The versatility of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and analytical chemistry. For example, a 2021 study published in Advanced Materials reported the use of this compound as a building block for the synthesis of functionalized polymers with tunable properties. The researchers demonstrated that the unique combination of functional groups allowed for precise control over polymer architecture and properties, making it suitable for various applications, such as drug delivery systems and sensors.

In analytical chemistry, 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride has been used as a derivatizing agent for enhancing the detection sensitivity of certain analytes. A 2020 study published in Analytical Chemistry described a method using this compound to derivatize amino acids for liquid chromatography-mass spectrometry (LC-MS) analysis. The derivatization process significantly improved the detection limits and selectivity for several amino acids, making it a valuable tool for proteomics research.

The safety profile of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is an important consideration in its handling and use. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be followed during its handling to prevent exposure to skin or inhalation. It is recommended to handle this compound under well-controlled conditions using personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 2-Hydroxy-5-nitro-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804718-15-7) is a highly versatile compound with significant potential in various fields of chemistry and biology. Its unique combination of functional groups makes it an excellent intermediate for the synthesis of complex molecules and drug candidates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.